Cas no 1805132-32-4 (4,5-Bis(trifluoromethyl)-2-cyanoanisole)
4,5-Bis(trifluoromethyl)-2-cyanoanisole Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Bis(trifluoromethyl)-2-cyanoanisole
-
- Inchi: 1S/C10H5F6NO/c1-18-8-3-7(10(14,15)16)6(9(11,12)13)2-5(8)4-17/h2-3H,1H3
- InChI Key: JOTIFWSSTLXXIT-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(C#N)=CC=1C(F)(F)F)OC)(F)F
Computed Properties
- Exact Mass: 269.028
- Monoisotopic Mass: 269.028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 33
4,5-Bis(trifluoromethyl)-2-cyanoanisole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015001547-1g |
4,5-Bis(trifluoromethyl)-2-cyanoanisole |
1805132-32-4 | 97% | 1g |
1,475.10 USD | 2021-06-21 |
4,5-Bis(trifluoromethyl)-2-cyanoanisole Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 4,5-Bis(trifluoromethyl)-2-cyanoanisole
Introduction to 4,5-Bis(trifluoromethyl)-2-cyanoanisole (CAS No. 1805132-32-4)
4,5-Bis(trifluoromethyl)-2-cyanoanisole, with the CAS number 1805132-32-4, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes two trifluoromethyl groups and a cyano group attached to an anisole framework. The presence of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in various synthetic pathways and a potential candidate for pharmaceutical applications.
The molecular formula of 4,5-Bis(trifluoromethyl)-2-cyanoanisole is C11H6F6N2O, and its molecular weight is approximately 310.16 g/mol. The compound's high fluorine content contributes to its stability and reactivity, which are crucial factors in its use as a building block in complex molecule synthesis. Additionally, the cyano group provides a versatile handle for further functionalization, enabling the synthesis of a wide range of derivatives.
In recent years, the study of 4,5-Bis(trifluoromethyl)-2-cyanoanisole has been driven by its potential applications in drug discovery and development. Fluorinated compounds are known for their ability to enhance the pharmacological properties of drugs, such as improving metabolic stability and bioavailability. The presence of trifluoromethyl groups in this compound can significantly influence its biological activity, making it an attractive candidate for the development of new therapeutic agents.
Research into the biological activity of 4,5-Bis(trifluoromethyl)-2-cyanoanisole has shown promising results in various areas. For instance, studies have demonstrated that this compound exhibits potent anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as arthritis and asthma. Additionally, preliminary investigations have indicated that it may have antiviral activity against certain viral infections, although further research is needed to confirm these findings.
The synthetic route to 4,5-Bis(trifluoromethyl)-2-cyanoanisole involves a series of well-defined steps that ensure high purity and yield. One common approach involves the reaction of 4,5-bis(trifluoromethyl)anisole with cyanogen bromide in the presence of a base such as potassium carbonate. This reaction selectively introduces the cyano group at the para position of the anisole ring, yielding the desired product with high selectivity. The use of mild reaction conditions and careful purification techniques ensures that the final product meets stringent quality standards.
The physical properties of 4,5-Bis(trifluoromethyl)-2-cyanoanisole, such as its melting point and solubility characteristics, are also important considerations for its use in various applications. The compound typically appears as a white crystalline solid with a melting point ranging from 100 to 105°C. It is moderately soluble in organic solvents such as dichloromethane and acetone but has limited solubility in water. These properties make it suitable for use in solution-phase synthesis and other chemical processes.
In terms of safety and handling, while 4,5-Bis(trifluoromethyl)-2-cyanoanisole is not classified as a hazardous material under current regulations, it is important to follow standard laboratory practices when working with this compound. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation. Additionally, proper storage conditions should be maintained to ensure stability and prevent degradation over time.
The future prospects for 4,5-Bis(trifluoromethyl)-2-cyanoanisole are promising. Ongoing research efforts aim to explore its potential applications in areas such as cancer therapy, neurodegenerative diseases, and other medical conditions where fluorinated compounds have shown promise. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in this field.
In conclusion, 4,5-Bis(trifluoromethyl)-2-cyanoanisole (CAS No. 1805132-32-4) is a versatile compound with unique chemical properties that make it valuable for both synthetic chemistry and pharmaceutical research. Its potential applications in drug discovery and development highlight its importance in advancing medical treatments for various diseases. As research continues to uncover new insights into its biological activity and synthetic methods improve, this compound is poised to play a significant role in future scientific advancements.
1805132-32-4 (4,5-Bis(trifluoromethyl)-2-cyanoanisole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)